Cas no 923673-19-2 (4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine)

• Product Name: 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine
• CAS No: 923673-19-2
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• MDL: MFCD08444573
• CID: 5226711
• Update Time: 2025-10-28

4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(aminomethyl)phenyl](3,5-dimethyl-1-piperidinyl)-
• 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine

• MDL： MFCD08444573
• Inchi： 1S/C15H22N2O/c1-11-7-12(2)10-17(9-11)15(18)14-5-3-13(8-16)4-6-14/h3-6,11-12H,7-10,16H2,1-2H3
• InChI Key： MHFWNCKMGANCHL-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(CN)C=C1)(N1CC(C)CC(C)C1)=O

Additional information on 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine

Introduction to 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine (CAS No. 923673-19-2)

4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine, identified by the Chemical Abstracts Service Number (CAS No.) 923673-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular diseases.

The presence of a dimethylpiperidine moiety in the molecular structure contributes to the compound's stability and bioavailability, while the phenylmethanamine group provides a site for further functionalization. These structural attributes have positioned 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine as a key building block in the design of novel therapeutic agents. Recent advancements in computational chemistry and molecular modeling have further highlighted its potential as a scaffold for drug discovery.

In the realm of medicinal chemistry, piperidine derivatives have been extensively studied due to their ability to modulate various biological pathways. The dimethylpiperidine-1-carbonyl substituent in 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine is particularly noteworthy, as it has been shown to enhance binding affinity to certain enzymes and receptors. This property makes the compound an attractive candidate for developing drugs that require precise targeting.

Recent research has demonstrated that modifications of the piperidine ring can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. For instance, studies have shown that introducing bulky substituents like dimethyl groups can improve metabolic stability while maintaining solubility. The synthesis of 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine follows these principles, ensuring that it remains a viable candidate for further development.

The pharmaceutical industry has increasingly relied on advanced synthetic methodologies to produce complex molecules efficiently. The synthesis of 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine exemplifies this trend, utilizing multi-step organic reactions that highlight the precision and versatility of modern chemical techniques. These synthetic routes not only provide high yields but also allow for easy modification of the core structure, enabling researchers to explore a wide range of analogs.

One of the most promising applications of 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine is in the development of treatments for neurological disorders. Piperidine derivatives have shown potential in modulating neurotransmitter systems, making them suitable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The unique structural features of this compound suggest that it could serve as a lead molecule for further optimization.

Furthermore, the growing interest in targeted therapies has prompted researchers to explore novel scaffolds that can selectively interact with disease-specific biomarkers. The phenylmethanamine group in 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine provides a versatile platform for designing molecules that can be tailored to specific therapeutic needs. This adaptability is crucial for developing drugs that not only efficacy but also minimal side effects.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages enable researchers to predict the binding affinity and metabolic stability of potential drug candidates before they are synthesized. These predictions are particularly valuable for compounds like 4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine, where subtle changes in structure can significantly impact their biological activity. By leveraging these tools, scientists can accelerate the drug development process and reduce costs associated with trial-and-error experimentation.

In conclusion,4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine (CAS No. 923673-19-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the search for new therapeutic agents. As research continues to uncover new biological targets and synthetic methodologies,4-(3,5-dimethylpiperidine-1-carbonyl)phenylmethanamine is poised to play a crucial role in shaping the future of medicine.